
SR 16584: Application Notes and Protocols for
Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: SR 16584

Cat. No.: B583360

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of SR 16584, a selective

α3β4 nicotinic acetylcholine receptor (nAChR) antagonist, and protocols for its use in research

applications.

Introduction
SR 16584 is a potent and selective antagonist of the α3β4 nicotinic acetylcholine receptor, with

an IC50 of 10.2 μM.[1] It exhibits high selectivity for the α3β4 subtype over α4β2 and α7

subtypes (Ki values are 0.508, >100 and >100 μM, respectively). This selectivity makes SR
16584 a valuable tool for investigating the physiological and pathological roles of α3β4

nAChRs.
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Property Value Reference

Molecular Weight 270.37 g/mol

Formula C₁₇H₂₂N₂O

CAS Number 1150153-86-8

Purity ≥98% (HPLC)

Storage Store at -20°C

Solubility Data
The solubility of SR 16584 has been determined in dimethyl sulfoxide (DMSO). Data for other

common laboratory solvents is not readily available. When preparing working solutions in

aqueous buffers, it is recommended to first prepare a concentrated stock solution in DMSO and

then dilute it into the aqueous medium.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

DMSO 27.04 100

Experimental Protocols
Preparation of Stock Solutions
Materials:

SR 16584 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile, high-quality microcentrifuge tubes or vials

Protocol:
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Weighing the Compound: Accurately weigh the desired amount of SR 16584 powder using a

calibrated analytical balance. Perform this in a chemical fume hood.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

SR 16584 powder to achieve the desired stock solution concentration (e.g., 10 mM or 100

mM).

Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming

in a water bath (37°C) can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C.

Example Calculation for a 10 mM Stock Solution:

To prepare 1 mL of a 10 mM stock solution of SR 16584 (MW = 270.37 g/mol ):

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 270.37 g/mol x 1000 mg/g

Mass = 2.7037 mg

Dissolve 2.7037 mg of SR 16584 in 1 mL of DMSO.

Preparation of Working Solutions for Cell-Based Assays
Materials:

SR 16584 stock solution in DMSO

Appropriate cell culture medium or physiological buffer (e.g., PBS, HBSS)

Protocol:

Thaw Stock Solution: Thaw an aliquot of the SR 16584 stock solution at room temperature.

Serial Dilutions (in DMSO): If a range of concentrations is to be tested, it is recommended to

perform serial dilutions of the DMSO stock solution in DMSO first. This helps to avoid
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precipitation of the compound when diluting into an aqueous medium.

Final Dilution (in Aqueous Medium): Dilute the DMSO stock solution (or the serially diluted

DMSO solutions) into the final cell culture medium or buffer to achieve the desired working

concentration. The final concentration of DMSO in the working solution should be kept low,

typically below 0.5%, to minimize solvent toxicity to the cells.

Control: Prepare a vehicle control containing the same final concentration of DMSO as the

working solutions.

Example Dilution:

To prepare a 10 µM working solution from a 10 mM stock solution in a final volume of 1 mL:

Volume of stock = (Final concentration x Final volume) / Stock concentration

Volume of stock = (10 µM x 1 mL) / 10,000 µM = 0.001 mL = 1 µL

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium. This results in a final

DMSO concentration of 0.1%.

General Protocol for an In Vitro Antagonist Assay
This protocol provides a general workflow for evaluating the antagonist activity of SR 16584 in

a cell line expressing α3β4 nAChRs.

Materials:

Cells stably expressing α3β4 nAChRs

Cell culture reagents

SR 16584 working solutions

Nicotinic agonist (e.g., acetylcholine, nicotine)

Assay buffer
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Assay-specific detection reagents (e.g., fluorescent calcium indicator, membrane potential

dye)

Microplate reader

Protocol:

Cell Seeding: Seed the α3β4-expressing cells into a 96-well or 384-well plate at a

predetermined density and allow them to adhere and grow overnight.

Compound Pre-incubation: Remove the culture medium and wash the cells with assay

buffer. Add the SR 16584 working solutions (at various concentrations) to the wells. Incubate

for a sufficient period to allow the antagonist to bind to the receptors.

Agonist Stimulation: Add a known concentration of a nicotinic agonist (typically at a

concentration that elicits a submaximal response, e.g., EC50 or EC80) to the wells.

Signal Detection: Measure the cellular response (e.g., changes in intracellular calcium

concentration or membrane potential) using a microplate reader at an appropriate

wavelength.

Data Analysis: Plot the response against the concentration of SR 16584 to determine the

IC50 value.
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Experimental workflow for SR 16584 antagonist assay.

Signaling Pathway
SR 16584 acts as an antagonist at the α3β4 nicotinic acetylcholine receptor, which is a ligand-

gated ion channel. In its natural function, the binding of acetylcholine (ACh) to the α3β4

receptor leads to the opening of the channel and an influx of cations, primarily Na⁺ and Ca²⁺.

This influx causes membrane depolarization and initiates downstream signaling cascades. By

blocking this initial step, SR 16584 inhibits all subsequent signaling events that are dependent

on the activation of this receptor.
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Antagonistic action of SR 16584 on the α3β4 nAChR signaling pathway.

Disclaimer
This information is for research use only and is not intended for human or therapeutic use.

Researchers should always refer to the product-specific datasheet and follow standard

laboratory safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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